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Compound of Interest

Compound Name: Trimethylboron-d9

Cat. No.: B1602552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trimethylboron-d9 (TMB-d9), a

deuterated organoboron compound of increasing interest in various research and development

applications, including its use as a precursor in specialized chemical syntheses. This document

details its commercial availability, typical purity levels, and the analytical methodologies

relevant to its characterization.

Commercial Availability
Trimethylboron-d9 is commercially available from a range of specialty chemical suppliers. It is

typically offered in various quantities suitable for research and development purposes. While

larger, bulk quantities may be available upon request, the compound is most commonly

supplied in smaller amounts for laboratory use.

Table 1: Commercial Suppliers of Trimethylboron-d9
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Supplier
Available
Quantities

Purity (Typical) Notes

American Elements

Research and bulk

quantities available

upon request.[1]

99% (2N) to 99.999%

(5N) product grades

are listed.[1]

A Certificate of

Analysis (CoA) and

Safety Data Sheet

(SDS) are provided

with shipments.[1]

Alfa Chemistry
Not specified, inquire

for details.
99 atom % D.

For experimental and

research use.

CP Lab Safety 5 grams.[2] Not specified.

For professional

manufacturing,

research, and

industrial use only.[2]

Benchchem
Various packaging

options are available.
High-purity.

Inquire for price and

delivery time.

ChemicalBook
Supplier listings for

various quantities.
Not specified.

Platform for multiple

suppliers.

Purity and Isotopic Enrichment
The purity of Trimethylboron-d9 is a critical parameter for its application, particularly in

sensitive analytical and synthetic procedures. Commercially available TMB-d9 is generally

offered with high chemical purity and high isotopic enrichment.

Table 2: Typical Purity Specifications for Trimethylboron-d9

Parameter Specification Method of Analysis

Chemical Purity ≥99%
Gas Chromatography-Mass

Spectrometry (GC-MS)

Isotopic Enrichment (Atom %

D)
≥99 atom % D

Nuclear Magnetic Resonance

(NMR) Spectroscopy, Mass

Spectrometry (MS)
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Note on Impurities: A detailed Certificate of Analysis (CoA) from the supplier will provide the

most accurate information on impurities. Based on the common synthetic routes, potential

impurities could include:

Partially Deuterated Isotopologues: Trimethylboron-d8, -d7, etc.

Residual Solvents: Diethyl ether or other solvents used in the synthesis.

Related Boron Compounds: Boric acid (from hydrolysis) or other organoboron species.

Starting Material Residues: Unreacted deuterated methylating agents or boron precursors.

Experimental Protocols
Synthesis of Trimethylboron-d9 (Analogous Procedure)
While a specific, detailed protocol for the synthesis of Trimethylboron-d9 is not readily

available in the public domain, a highly analogous and established procedure for the synthesis

of deuterated triethylborane provides a robust template. The following protocol is adapted from

that of triethylborane-d15 and can be expected to yield Trimethylboron-d9 with high purity and

isotopic enrichment.

Reaction Scheme:

3 CD₃MgI + BF₃·O(C₂H₅)₂ → B(CD₃)₃ + 3 MgIF + (C₂H₅)₂O

Materials:

Deuterated methyl iodide (CD₃I) or deuterated methyl bromide (CD₃Br) (≥99.5 atom % D)

Magnesium turnings

Boron trifluoride diethyl etherate (BF₃·O(C₂H₅)₂)

Anhydrous diethyl ether

Procedure:

Preparation of Deuterated Grignard Reagent:
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A three-necked, flame-dried round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet is charged with magnesium turnings.

A solution of deuterated methyl iodide or bromide in anhydrous diethyl ether is added

dropwise via the dropping funnel to initiate the Grignard reaction.

The reaction mixture is stirred under a nitrogen atmosphere until the magnesium is

consumed, yielding a solution of deuterated methylmagnesium iodide/bromide.

Reaction with Boron Trifluoride Diethyl Etherate:

The solution of the deuterated Grignard reagent is cooled in an ice bath.

A solution of boron trifluoride diethyl etherate in anhydrous diethyl ether is added dropwise

to the stirred Grignard reagent solution.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then gently refluxed for 1-2 hours.

Isolation and Purification:

The reaction mixture is cooled, and the resulting Trimethylboron-d9 is isolated by

vacuum transfer or distillation from the reaction mixture into a cold trap (e.g., liquid

nitrogen).

Further purification can be achieved by fractional distillation.

Safety Precautions: Trimethylboron is pyrophoric and will ignite spontaneously in air. All

manipulations must be carried out under an inert atmosphere (e.g., nitrogen or argon) using

appropriate air-free techniques.

Quality Control and Analysis: Gas Chromatography-
Mass Spectrometry (GC-MS)
The purity of Trimethylboron-d9 can be effectively determined using Gas Chromatography-

Mass Spectrometry (GC-MS). The following is a general method adaptable for this purpose,

based on established methods for similar volatile organoboron compounds.[3][4]
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Instrumentation:

Gas Chromatograph with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS)

Capillary Column: A non-polar column, such as one with a 5% phenyl methylpolysiloxane

stationary phase (e.g., HP-5 or equivalent), is suitable.

GC Parameters (Suggested):

Injector Temperature: 150 °C

Oven Program:

Initial Temperature: 40 °C, hold for 2 minutes

Ramp: 10 °C/min to 150 °C

Hold: 5 minutes at 150 °C

Carrier Gas: Helium or Hydrogen

Detector Temperature (FID): 250 °C

Mass Spectrometer (if used):

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 10-100

Sample Preparation:

Due to its pyrophoric nature, samples of Trimethylboron-d9 must be handled in an inert

atmosphere glovebox or using gas-tight syringes. Samples can be dissolved in an anhydrous,

aprotic solvent (e.g., hexane or toluene) prior to injection.

Expected Results:

The chromatogram should show a major peak corresponding to Trimethylboron-d9.
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The mass spectrum of the main peak should be consistent with the expected fragmentation

pattern of B(CD₃)₃, with a molecular ion peak at m/z 65.

Minor peaks in the chromatogram may indicate the presence of impurities, which can be

identified by their mass spectra.

Visualizations
Caption: Synthetic workflow for Trimethylboron-d9.

Caption: Quality control workflow for Trimethylboron-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1602552?utm_src=pdf-body
https://www.benchchem.com/product/b1602552?utm_src=pdf-body
https://www.benchchem.com/product/b1602552?utm_src=pdf-custom-synthesis
https://www.americanelements.com/trimethylboron-d9-6063-55-4
https://www.calpaclab.com/trimethylboron-d9-5-grams/ala-t353335-5g
https://www.researchgate.net/publication/358994795_Identification_and_Analysis_of_the_Impurities_for_Triethylboron_by_GC-MS_Method
https://pure.bit.edu.cn/en/publications/identification-and-analysis-of-the-impurities-for-triethylboron-b/
https://pure.bit.edu.cn/en/publications/identification-and-analysis-of-the-impurities-for-triethylboron-b/
https://www.benchchem.com/product/b1602552#commercial-availability-and-purity-of-trimethylboron-d9
https://www.benchchem.com/product/b1602552#commercial-availability-and-purity-of-trimethylboron-d9
https://www.benchchem.com/product/b1602552#commercial-availability-and-purity-of-trimethylboron-d9
https://www.benchchem.com/product/b1602552#commercial-availability-and-purity-of-trimethylboron-d9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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